Cas no 628-30-8 (Propyl isothiocyanate)

Propyl isothiocyanate (C4H7NS) is a volatile organosulfur compound belonging to the isothiocyanate family. It is characterized by its pungent odor and is commonly derived from cruciferous vegetables or synthesized for industrial applications. This compound exhibits notable reactivity due to the electrophilic nature of the isothiocyanate group (-N=C=S), making it useful in organic synthesis and as a precursor for agrochemicals or pharmaceuticals. Its antimicrobial and insecticidal properties are of interest in crop protection. Propyl isothiocyanate is also employed in flavor and fragrance industries due to its distinctive sharp aroma. Proper handling is essential, as it can be an irritant to skin, eyes, and mucous membranes.
Propyl isothiocyanate structure
Propyl isothiocyanate structure
Product Name:Propyl isothiocyanate
CAS No:628-30-8
MF:C4H7NS
MW:101.170079469681
MDL:MFCD00004823
CID:39248
PubChem ID:69403
Update Time:2025-05-20

Propyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Propyl isothiocyanate
    • 1-Propyl isothiocyanate
    • 1-isothiocyanatopropane
    • n-propyl isothiocyanate
    • Isothiocyanic Acid Propyl Ester
    • 628-30-8
    • J-670001
    • Isothiocyanic acid n-propyl ester
    • FT-0627524
    • DTXSID50211881
    • EINECS 211-035-8
    • NS00035185
    • J-801000
    • n-propyl-isothiocyanate
    • Isothiocyanic acid, propyl ester
    • 1-Isothiocyanatopropane #
    • 1-isothiocynatopropane
    • Propane, 1-isothiocyanato-
    • LS-12994
    • I0388
    • InChI=1/C4H7NS/c1-2-3-5-4-6/h2-3H2,1H
    • J-802263
    • AI3-37783
    • MFCD00004823
    • Propyl isothiocyanate, 98%
    • AKOS000212402
    • n-propylisothiocyanate
    • CHEMBL2251726
    • EN300-18647
    • propylisothiocyanate
    • 1-isothiocyanato-propane
    • D91136
    • SCHEMBL330716
    • DB-080980
    • DTXCID80134372
    • STK399811
    • MDL: MFCD00004823
    • Inchi: 1S/C4H7NS/c1-2-3-5-4-6/h2-3H2,1H3
    • InChI Key: KKASGUHLXWAKEZ-UHFFFAOYSA-N
    • SMILES: S=C=NCCC
    • BRN: 1740199

Computed Properties

  • Exact Mass: 101.03000
  • Monoisotopic Mass: 101.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 63.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44.4A^2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.978 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 153°C(lit.)
  • Flash Point: Fahrenheit: 5 ° f < br / > Celsius: -15 ° C < br / >
  • Refractive Index: n20/D 1.504(lit.)
  • PSA: 44.45000
  • LogP: 1.49920
  • Sensitiveness: Moisture Sensitive
  • Solubility: Soluble in water.

Propyl isothiocyanate Security Information

Propyl isothiocyanate Pricemore >>

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